Cas no 1805991-10-9 (3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805991-10-9
• MF: C₇H₅Cl₂F₂N
• MW: 212.024106740952
• CID: 4811709
• Update Time: 2025-10-29

3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H5Cl2F2N/c1-3-2-4(8)5(7(10)11)12-6(3)9/h2,7H,1H3
• InChI Key： NBGUPVWCWXPWHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine

Introduction to 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805991-10-9)

3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805991-10-9) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro, difluoromethyl, and methyl functional groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine is C₈H₆Cl₂F₂N, and it has a molecular weight of approximately 227.04 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility, are crucial for its use in various applications.

In recent years, 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine has gained attention due to its potential in the development of novel drugs and pesticides. The presence of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, which are essential properties for drug candidates. Additionally, the dichloro and methyl groups contribute to the compound's reactivity and selectivity in chemical reactions.

CAS No. 1805991-10-9 has been extensively studied in the context of medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine in the development of potent inhibitors of viral replication. The compound's ability to modulate specific biological pathways makes it a promising candidate for further investigation.

In the field of agrochemistry, 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine has shown potential as an intermediate in the synthesis of herbicides and insecticides. Its unique structure allows for the design of molecules with enhanced efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit high selectivity towards target pests while minimizing harm to non-target organisms.

The synthesis of 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

Safety considerations are paramount when handling CAS No. 1805991-10-9. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805991-10-9) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique molecular structure makes it an attractive intermediate for the synthesis of novel drugs and agrochemicals. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in these fields.